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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B1208955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Fast
Yellow AB (C.I. 13015), an azo dye. The information compiled herein is intended to support
research, development, and analytical activities where this compound is utilized. This
document presents available quantitative and qualitative solubility data, a detailed experimental
protocol for solubility determination, and a visual representation of the experimental workflow.

Core Concepts in Solubility

Fast Yellow AB, chemically known as 2-amino-5-[(E)-(4-sulfophenyl)diazenyl]benzenesulfonic
acid, can exist in its free acid form or as a salt, most commonly the disodium salt. This
distinction is critical when discussing solubility, as the salt form exhibits significantly higher
aqueous solubility due to the presence of ionic sulfonate groups. The structural features,
particularly the two sulfonic acid groups, are key to its water solubility[1].

Data Presentation: Solubility of Fast Yellow AB

The following table summarizes the available solubility data for Fast Yellow AB, primarily
focusing on its disodium salt form, in various common solvents. It is important to note the
discrepancies in reported water solubility, which likely arise from the different forms of the
compound being described (free acid vs. disodium salt).
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Solvent

Chemical Temperatur

Solubility e (°C)

Formula

CAS
Number of
Solute

Notes

Water

H20 80 g/L Not Specified

2706-28-7

Refers to the
disodium salt.
Another
source
describes it
as "soluble”
[2]. The free
acid form is
likely
insoluble.

Ethanol

C2HsOH Soluble Not Specified

79873-36-2

Qualitative
data indicates
solubility[2].
Another
source
mentions that
sufficient
optical
densities for
experiments
can be

achieved[3].

Methanol

CHsOH Soluble Not Specified

Not Specified

Sufficient
optical
densities for
experiments
can be
achieved
around its
Amax|[3].

Acetone

Data Not »
CsHeO Not Specified

Available

Not Specified
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Dimethyl Slightly
Sulfoxide (CH3)2S0O Soluble (with Not Specified  Not Specified
(DMSO) sonication)
Described as
Acetonitrile C2HsN Insoluble Not Specified  Not Specified  "completely

insoluble"[3].

Experimental Protocol: Determination of Equilibrium
Solubility by UV-Vis Spectrophotometry

This section outlines a detailed methodology for determining the equilibrium solubility of Fast
Yellow AB in a given solvent. This method is based on creating a saturated solution and
quantifying the dissolved solute concentration using UV-Vis spectrophotometry.

1. Materials and Equipment:

o Fast Yellow AB (analytical standard)

e Solvent of interest (e.g., water, ethanol)
e Volumetric flasks

e Pipettes

o Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate
membrane)

e UV-Vis spectrophotometer
e Analytical balance
o Thermostatic shaker or water bath

2. Preparation of Standard Solutions and Calibration Curve: a. Accurately weigh a known mass
of Fast Yellow AB and dissolve it in the solvent of interest to prepare a stock solution of known
concentration. b. Perform a series of dilutions of the stock solution to create a set of standard
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solutions with decreasing concentrations. c. Measure the absorbance of each standard solution
at the wavelength of maximum absorbance (Amax) for Fast Yellow AB in the chosen solvent.
d. Plot a calibration curve of absorbance versus concentration. The curve should be linear and
pass through the origin. Determine the molar absorptivity (€) from the slope of the calibration
curve according to the Beer-Lambert law (A = ebc).

3. Preparation of Saturated Solution: a. Add an excess amount of Fast Yellow AB to a known
volume of the solvent in a sealed container (e.g., a screw-cap vial). The amount should be
sufficient to ensure that undissolved solid remains after equilibration. b. Place the container in a
thermostatic shaker or water bath set to a constant temperature (e.g., 25 °C). c. Agitate the
mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The solution
is considered to be at equilibrium when the concentration of the dissolved solute remains
constant over time.

4. Sample Preparation and Analysis: a. After equilibration, allow the undissolved solid to settle.
b. Separate the saturated solution from the excess solid by either centrifugation or filtration.

o Centrifugation: Centrifuge an aliquot of the suspension at a high speed to pellet the
undissolved solid. Carefully collect the supernatant.

« Filtration: Use a syringe filter with a membrane that does not interact with the solute or
solvent to filter an aliquot of the suspension. c. Accurately dilute a known volume of the clear
saturated solution with the solvent to bring the absorbance within the linear range of the
calibration curve. d. Measure the absorbance of the diluted solution at the Amax.

5. Calculation of Solubility: a. Using the measured absorbance of the diluted saturated solution
and the equation of the calibration curve, determine the concentration of the diluted solution. b.
Calculate the concentration of the original saturated solution by multiplying the concentration of
the diluted solution by the dilution factor. This value represents the equilibrium solubility of Fast
Yellow AB in the chosen solvent at the specified temperature.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of Fast Yellow AB.
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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